2-chloro-N-(4-iodo-2-methylphenyl)benzamide

• IUPAC Name: 2-chloro-N-(4-iodo-2-methylphenyl)benzamide
• InChI: InChI=1S/C14H11ClINO/c1-9-8-10(16)6-7-13(9)17-14(18)11-4-2-3-5-12(11)15/h2-8H,1H3,(H,17,18)
• InChI Key: YDUSKXATIGEZRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)I)NC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C14H11ClINO
• DSSTOX Substance ID: DTXSID301259887
• Molecular Weight: 371.60 g/mol
• CAS RN: 326898-57-1

Description

2-chloro-N-(4-iodo-2-methylphenyl)benzamide, also known as CI-994, is a small molecule inhibitor of histone deacetylase (HDAC). HDACs are enzymes that remove acetyl groups from histone proteins, leading to the repression of gene expression. Inhibition of HDACs by CI-994 leads to an increase in acetylation of histones, resulting in the activation of genes that are involved in various cellular processes, including cell cycle regulation, differentiation, and apoptosis.

Mechanism of Action

The mechanism of action of 2-chloro-N-(4-iodo-2-methylphenyl)benzamide involves the inhibition of HDACs, which leads to an increase in acetylation of histones. This results in the activation of genes that are involved in various cellular processes, including cell cycle regulation, differentiation, and apoptosis. In addition, 2-chloro-N-(4-iodo-2-methylphenyl)benzamide has been shown to induce the expression of genes that are involved in the DNA damage response, leading to the activation of the p53 pathway.
Biochemical and Physiological Effects:
2-chloro-N-(4-iodo-2-methylphenyl)benzamide has been shown to induce cell cycle arrest at the G1 and G2/M phases in various cancer cell lines. This is accompanied by an increase in the expression of cyclin-dependent kinase inhibitors, such as p21 and p27. In addition, 2-chloro-N-(4-iodo-2-methylphenyl)benzamide has been demonstrated to induce apoptosis in cancer cells, which is associated with the activation of caspases and the release of cytochrome c from mitochondria.

Advantages and Limitations for Lab Experiments

2-chloro-N-(4-iodo-2-methylphenyl)benzamide is a potent and selective inhibitor of HDACs, which makes it a valuable tool for studying the role of HDACs in various cellular processes. However, it is important to note that 2-chloro-N-(4-iodo-2-methylphenyl)benzamide has been shown to have off-target effects on other enzymes, such as sirtuins and lysine-specific demethylase 1 (LSD1). Therefore, caution should be exercised when interpreting the results obtained with 2-chloro-N-(4-iodo-2-methylphenyl)benzamide.

Future Directions

There are several future directions for the research on 2-chloro-N-(4-iodo-2-methylphenyl)benzamide. One potential application is the development of combination therapies that include 2-chloro-N-(4-iodo-2-methylphenyl)benzamide and other anticancer agents. Another direction is the investigation of the role of 2-chloro-N-(4-iodo-2-methylphenyl)benzamide in other cellular processes, such as autophagy and senescence. In addition, the development of more selective HDAC inhibitors that target specific HDAC isoforms may lead to the development of more effective therapies for cancer and other diseases.

Synthesis Methods

2-chloro-N-(4-iodo-2-methylphenyl)benzamide can be synthesized by reacting 4-iodo-2-methylaniline with 2-chlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction produces 2-chloro-N-(4-iodo-2-methylphenyl)benzamide as a white solid, which can be purified by recrystallization.

Scientific Research Applications

2-chloro-N-(4-iodo-2-methylphenyl)benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to induce cell cycle arrest and apoptosis in various cancer cell lines, including leukemia, lymphoma, breast, prostate, and lung cancer. In addition, 2-chloro-N-(4-iodo-2-methylphenyl)benzamide has been demonstrated to enhance the efficacy of other anticancer agents, such as cisplatin and doxorubicin.